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Compound of Interest

Compound Name: ASP6918

Cat. No.: B12375681 Get Quote

For laboratory professionals engaged in pivotal drug discovery and development, the proper

handling and disposal of investigational compounds like ASP6918 is a cornerstone of

laboratory safety and environmental responsibility. This document provides a comprehensive

operational and disposal plan for ASP6918, a potent KRAS G12C inhibitor. Adherence to these

guidelines is critical to ensure the safety of personnel and compliance with regulatory

standards.

Disclaimer: As no specific safety data sheet (SDS) for ASP6918 was publicly available at the

time of this writing, the following procedures are based on best practices for handling potent,

hazardous pharmaceutical compounds and information available for similar KRAS G12C

inhibitors. It is imperative to consult your institution's Environmental Health and Safety (EHS)

office for specific requirements and to review the compound-specific SDS upon receipt.

Immediate Safety and Handling
Prior to handling ASP6918, a thorough risk assessment should be conducted. All personnel

must be trained on the potential hazards and the required safety protocols.

Personal Protective Equipment (PPE):

The following table outlines the mandatory PPE when handling ASP6918.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection
A dedicated laboratory coat must be worn at all

times.

Emergency First Aid Procedures:

In the event of accidental exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water. Remove any

contaminated clothing.

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Seek immediate medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1]

ASP6918 Disposal Protocol
The disposal of ASP6918 and any contaminated materials must be managed as hazardous

waste in accordance with all applicable federal, state, and local regulations.[2][3]

Step-by-Step Disposal Procedure:
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Waste Segregation:

Do not mix ASP6918 waste with non-hazardous materials.[1]

Solid Waste: All solid waste, including contaminated gloves, pipette tips, and empty vials,

must be collected in a designated, clearly labeled, and sealed hazardous waste container.

[1]

Liquid Waste: All liquid waste containing ASP6918 must be collected in a separate,

sealed, and properly labeled hazardous waste container.[1] Do not dispose of this

chemical down the drain.[1]

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "ASP6918".[1]

The label should also include the date when the waste was first added to the container.[1]

Storage of Waste:

Store hazardous waste in a designated, secure area away from general laboratory traffic.

[1]

The storage area must have secondary containment to prevent spills.[1]

Consult your institution's EHS office for specific storage time limits.[1]

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[1]

All personnel involved in waste removal and cleaning of handling areas must be trained in

appropriate procedures to protect themselves and the environment.[2]

ASP6918 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of ASP6918
waste.
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ASP6918 Waste Disposal Workflow

This guide provides a foundational framework for the safe handling and disposal of ASP6918.

All laboratory personnel must remain vigilant and adhere to these and their institution-specific

protocols to maintain a safe and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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